![molecular formula C20H20O3 B5696286 7-[(3,5-dimethylbenzyl)oxy]-4,8-dimethyl-2H-chromen-2-one](/img/structure/B5696286.png)
7-[(3,5-dimethylbenzyl)oxy]-4,8-dimethyl-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-[(3,5-dimethylbenzyl)oxy]-4,8-dimethyl-2H-chromen-2-one is a synthetic compound that belongs to the class of flavonoids. It is commonly known as flavokawain B and has been found to possess various biological activities. The compound is primarily found in the roots of the kava plant (Piper methysticum) and has been traditionally used for its sedative and anxiolytic effects. In recent years, the compound has gained significant attention for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of flavokawain B is not fully understood. However, several studies have suggested that the compound exerts its biological effects through various pathways. The compound has been found to induce apoptosis in cancer cells by activating the caspase cascade. Flavokawain B has also been found to inhibit the NF-κB pathway, which plays a crucial role in the regulation of inflammation. The compound has also been found to inhibit the activity of various enzymes such as COX-2 and 5-LOX, which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
Flavokawain B has been found to possess various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Flavokawain B has also been found to possess anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. The compound has also been found to possess antimicrobial properties and can inhibit the growth of various bacteria and fungi. Additionally, the compound has been found to possess hepatoprotective and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The use of flavokawain B in lab experiments has several advantages. The compound is readily available and can be synthesized using simple procedures. Flavokawain B has been extensively studied for its biological activities and has been found to possess potent cytotoxic, anti-inflammatory, and antimicrobial properties. However, the use of flavokawain B in lab experiments also has some limitations. The compound has been found to possess poor solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, the compound has been found to exhibit low bioavailability, which can affect its efficacy in vivo.
Future Directions
For research include the development of novel formulations of flavokawain B to improve its solubility and bioavailability. Additionally, further studies are required to investigate the efficacy of flavokawain B in vivo and its potential toxicity.
Synthesis Methods
The synthesis of 7-[(3,5-dimethylbenzyl)oxy]-4,8-dimethyl-2H-chromen-2-one involves the reaction of 5,7-dimethoxyflavone with 3,5-dimethylbenzyl bromide in the presence of a base. The reaction results in the formation of flavokawain B as a yellow crystalline solid. The compound can be further purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
Flavokawain B has been extensively studied for its potential therapeutic applications. The compound has been found to possess various biological activities such as anticancer, anti-inflammatory, and antimicrobial properties. Several studies have reported the potent cytotoxic effects of flavokawain B against various cancer cell lines. The compound has been found to induce apoptosis and inhibit cell proliferation in cancer cells. Flavokawain B has also been found to possess anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. The compound has also been found to possess antimicrobial properties and can inhibit the growth of various bacteria and fungi.
properties
IUPAC Name |
7-[(3,5-dimethylphenyl)methoxy]-4,8-dimethylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20O3/c1-12-7-13(2)9-16(8-12)11-22-18-6-5-17-14(3)10-19(21)23-20(17)15(18)4/h5-10H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWESSIGGMSJYGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)COC2=C(C3=C(C=C2)C(=CC(=O)O3)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.